Purpose The main purpose is to construct the mapping relationship between garment flat and pattern. Particle swarm optimization–least-squares support vector machine (PSO-LSSVM), the data-driven model, is proposed for predicting the pattern design dimensions based on small sample sizes by digitizing the experience of the patternmakers. Design/methodology/approach For this purpose, the sleeve components were automatically localized and segmented from the garment flat by the Mask R-CNN. The sleeve flat measurements were extracted by the Douglas–Peucker algorithm. Then, the PSO algorithm was used to optimize the LSSVM parameters. PSO-LSSVM was trained by utilizing the experience of patternmakers. Findings The experimental results demonstrated that the PSO-LSSVM model can effectively improve the generation ability and prediction accuracy in pattern design dimensions, even with small sample sizes. The mean square error could reach 1.057 ± 0.06. The fluctuation range of absolute error was smaller than the others such as pure LSSVM, backpropagation and radial basis function prediction models. Originality/value By constructing the mapping relationship between sleeve flat and pattern, the problems of the garment flat objective recognition and pattern design dimensions accurate prediction were solved. Meanwhile, the proposed method overcomes the problem that the parameters are determined by PSO rather than empirically. This framework could be extended to other garment components.

Purpose To explore the influence of various factors on the adhesion strength of 3D printing materials and chiffon fabrics, and to develop an original design clothing prototype with an extended functionality that would be compatible with the specifics of the circular design. Design/methodology/approach Four different chiffon fabrics and four 3D printed materials were chosen as the research subjects to determine the influence of various factors on the adhesion strength and ductility. The uniaxial tensile test was used to determine pull-out force and the pull-out elongation from the interlayer. Findings 3D printed TPU elements can be used to join clothing parts made from low-elasticity chiffon fabrics to improve wearing comfort. In order to comply with the circular economy concept, it is important to select such adhesion parameters of the 3D printed elements and the material system that would ensure wear comfort and withstand wear-level loads; and at the end of the life cycle of a garment, the 3D printed elements could be separated from the product and recycled. Originality/value The systems developed can be used to renew and repair products, adding originality, individual touch or additional decorative features, while extending the functional possibilities of clothing items in accordance with circular design principles.

Purpose The purpose of this paper is to analyze the relationship between affect space and bra design factors based on the observer's vision judgment. Design/methodology/approach First, using two dimensions of attractiveness and satisfaction to define the bra emotion space based on literature. Then, the mapping relation between bra design factors and emotional space is analyzed in visual perception. Finally, the model of bra emotion recognition based on design factors is established using the neural network BRP. Findings Users' emotions stimulated by bras can be automatically recognized based on their visual design factors. (1) attractiveness and satisfaction which are used to define bra emotions space show a linear correlation between each other in the human visual domain. (2) The design factors that cause attractiveness can also cause satisfaction. However, the factors that stimulate satisfaction do not necessarily attract users' interest, such as the ratio, location of embellishments, hollowed, core decoration and contour lines. Practical implications The analysis of bra emotion space may help designers to understand the relationship between bra visual appearance and emotion, and ask them to pay attention to empathic design factors. With the provided results, designers can also carry out and evaluate emotional bra design with high attractiveness and satisfaction. Originality/value This paper discusses the emotional attributes of bra visual design factors based on bra emotion space and explores the methods of bra emotion design.

Purpose The purpose of this study is to investigate the effects of air-suction slots geometry on the condensing zone of pneumatic compact spinning. Design/methodology/approach This paper investigated the condensing zone of pneumatic compact spinning with perforated drum for different structures of air-inlet slot geometry with computational fluid dynamics. For this purpose, three air-suction guides with different air-slots were designed. To create the condensing zone for the numerical simulation, a suction insert and the perforated drum were also designed. Flow velocity components on the X, Y, and Z axes, static pressure distribution and the streamline diagram were used for comparative analysis. Designed air-suction guides were produced with a 3D printer and used for yarn production. Findings Numerical simulation results showed that condensing effects were provided for all three types of air-suction guides and approaching air-slots on the suction guides resulted in greater flow components but may cause fluctuations. Experimental results also showed that actual flow velocity components (Z-axis) are effective on hairiness (H) properties of the yarn while assisting flow-velocity components are more effective on the evenness and tenacity properties of the yarn. Originality/value This paper presents the numerical flow field simulation of compact spinning for different structures of air-suction guides with detailed measurements. To know the effects of air-suction guides on the condensing zone may be helpful to improve yarn properties. In addition, a 3D printer was used for the production of designed parts.

Purpose The paper aims to provide an investigation about the effect of some selected production parameters such as core yarn type, sheath sliver type and total yarn count factors on core spun vortex yarns' evenness, imperfection and tensile properties. Hence it is aimed to contribute to the literature in vortex spinning where there are limited works related to core-spun vortex spinning. Design/methodology/approach The paper evaluates the effect of core yarn type, sheath sliver type and total yarn count factors on yarn evenness, imperfections, hairiness and tensile properties. Completely randomised three-factor analysis of variance (ANOVA) was conducted in order to evaluate the effect of core yarn type, sheath sliver type and linear yarn density on core spun vortex yarns' evenness, imperfection and tensile properties at significance level of 0.05. SNK tests were also performed for observing the means of each parameter. Correlation analysis was also conducted to reveal some relationships between yarn evenness and yarn tensile properties. Findings In this paper, significant factors related to some production parameters affecting the core-spun vortex yarns' evenness, imperfection, hairiness and tensile properties were found. Originality/value There are limited works related to effect of selected production parameters on yarn evenness, Imperfections and Tensile Properties of Hybrid Vortex Yarns.

Purpose This paper aims to design a composite, aiming to improve the static puncture resistance through polyurethane impregnated treatment with five concentration gradients. Design/methodology/approach The relationship between polyurethane concentration, the number of polyester nonwovens, component fiber type (filament or staple) and the static puncture resistance is explored respectively and elaborately. Findings This study provides a new perspective to design flexible composites with better static puncture resistance, feasible preparation process as well as low cost. Originality/value The results show that the static puncture resistance of nonwovens impregnated by polyurethane is improved obviously. Meanwhile the puncture strength-T of nonwovens increases first and then decreases with the increase of the number of layers, and the maximum puncture strength-T is found at 20 layers. Moreover, the composite with filaments illustrates better mechanical resistance.

Purpose The purpose of this paper is to explore the distribution of local thermal sensitivity of human body heating and the local preferred heating temperature, and the influence of this sensitive division on thermal response when heating human body in cold environment. Design/methodology/approach Eight subjects were invited to use carbon fiber heating patches in an environment of 5 and RH 50%, and eight body parts were selected to explore the heating sensitivity. By measuring the skin temperature and evaluating the subjective thermal sensation and thermal comfort, the thermal sensitivity of local body segments and the influence of single-zone and double-zone heating on human thermal response were explored. Findings The sensitivity of local heating on overall thermal sensation (OTS) was foot > back > chest > abdomen > waist > elbow > hand > knee. Both single-zone and double-zone heating can improve the OTS, but double-zone heating can reach thermal neutrality and thermal comfort. In order to prevent the high temperature of heating patches from damaging human body, the local skin temperature should be monitored in the design of local heating clothing, and 39.6 should be taken as the upper limit of local skin temperature. Originality/value The results provide a theoretical basis for the selection of heating position in local electric heating clothing (EHC) and the design of intelligent temperature adjustment heating clothing, improve the performance of local EHC and reduce energy consumption.

Purpose The purpose of this paper is to present a fit prediction case study of virtual twins of women jacket. For this reason, several basic principles of clothes fit prediction were developed and verified. Design/methodology/approach To develop the principles of fit prediction, the women's jacket sleeve was selected as the study object. The study objects were categorized into three types: the patterns and two virtual sleeves generating on full avatar from Clo3D and on dummy (arm partly removed). Through series of subjective and objective evaluation experiments, the relationship between the similar indexes of the patterns and the virtual sleeves was built, including fit criteria range, the categorization of the indexes in terms of its sensitiveness, and the linear regressions to predict several indexes of virtual sleeves after its pattern parameterization. The results obtained were verified in case study by the virtual and real sleeves generating. Findings The proposed principles of clothing fit prediction based on parallel research of the flat patterns and its virtual 3D shapes. The principles include the choosing of virtual twins of human body for virtual try-on, the establishing of indexes common schedule for patterns and virtual sleeves, the creation of criteria and its ranges for perfect fit and poor fit evaluation, and the application of existing relations between the patterns and the sleeves for predicting indexes responsible for fit. Research limitations/implications The authors propose and verify the validity of the principles to predict several parameters of virtual 3D sleeve of women's jacket which are forming the level of fit. The result of this study can be used to convenient fit prediction and to find the misfit reasons. Practical implications This study developed basic principles for predicting the fit of the clothing through the virtual simulation and the statistical analysis. Through studying the jacket sleeve, the several related ranges, the row of more sensitive indexes, and the equations were presented and verified, which certified the validity of proposed principles. Social implications The results can effectively predict the sleeve fit before sewing, which reduce the time and materials cost and the operator's skill requirements. Originality/value The authors propose and verify the validity of the principles to predict several parameters of virtual 3D sleeve of women's jacket which form the level of fit. The result of this study can be used for convenient fit prediction and to find the misfit reasons.

Purpose Wool, mainly composed of keratin, is a relatively high-grade clothing material. Although woollen textile has the advantages of high wearing comfort and excellent warmth retention property as we have known, its inherent disadvantage of easy pilling has easy puzzled people for a long time. Most of the existing technologies for pilling resistance are not eco-friendly or severely damaged the internal structure of wool. Design/methodology/approach In this work, a controlled and effective surface treatment method was proposed to controllable micro-dissolution the scale layers of wool with minor damage to its internal structure, thereby improving the anti-pilling property of wool. Thiourea dioxide (TD) is used as a dissolving agent to swell and dissolve wool surface flakes. After TD treatment, the morphology changes of wool fibers were observed by scanning electron microscope (SEM) and methylene blue staining. Fourier transform infrared spectroscopy (FTIR) and X-ray diffraction (XRD) were used to characterize the structural changes of TD wool. At the same time, the anti-pilling properties and wettability of wool fabrics were tested. Findings The results show that the wool scale layer is destroyed after TD treatment, which reduces the friction between fibers and improves the anti-pilling performance of wool fabrics. The methylene blue-stained images further demonstrate that low concentrations of TD can damage the superficial scale layer of wool without significant loss of strength. Originality/value This method is simple, eco-friendly and economical, and opens up a new direction for the surface treatment of wool fabrics.

Purpose The paper aims to transfer the item image of a given clothing product to a corresponding area of the user image. Existing classical methods suffer from unconstrained deformation of clothing and occlusion caused by hair or poses, which leads to loss of details in the try-on results. In this paper, the authors present a details-oriented virtual try-on network (DO-VTON), which allows synthesizing high-fidelity try-on images with preserved characteristics of target clothing. Design/methodology/approach The proposed try-on network consists of three modules. The fashion parsing module (FPM) is designed to generate the parsing map of a reference person image. The geometric matching module (GMM) warps the input clothing and matches it with the torso area of the reference person guided by the parsing map. The try-on module (TOM) generates the final try-on image. In both FPM and TOM, attention mechanism is introduced to obtain sufficient features, which enhances the performance of characteristics preservation. In GMM, a two-stage coarse-to-fine training strategy with a grid regularization loss (GR loss) is employed to optimize the clothing warping. Findings In this paper, the authors propose a three-stage image-based virtual try-on network, DO-VTON, that aims to generate realistic try-on images with extensive characteristics preserved. Research limitations/implications The authors’ proposed algorithm can provide a promising tool for image based virtual try-on. Practical implications The authors’ proposed method is a technology for consumers to purchase favored clothes online and to reduce the return rate in e-commerce. Originality/value Therefore, the authors’ proposed algorithm can provide a promising tool for image based virtual try-on.